Cardiotoxicity Risk vs. Doxorubicin
The International Late Effects of Childhood Cancer Guideline Harmonization Group (IGHG) expert panel determined that the risk of cancer therapy-related cardiac dysfunction (CTRCD) is lower with daunorubicin than with doxorubicin, assigning a doxorubicin-equivalent dose conversion factor of 0.6 for daunorubicin (moderate-quality evidence; strong recommendation) [1]. This means that 100 mg/m² of daunorubicin is estimated to confer approximately 60% of the CTRCD risk of 100 mg/m² of doxorubicin. By contrast, mitoxantrone was assigned a factor of 10.5 (low-quality evidence), indicating substantially higher cardiotoxicity [2]. The 95% CI for the daunorubicin equivalence ratio was 0.4–1.0, confirming a statistically significant reduction in cardiotoxicity risk relative to doxorubicin [2].
| Evidence Dimension | CTRCD risk equivalence ratio (doxorubicin = 1.0 reference) |
|---|---|
| Target Compound Data | Equivalence ratio 0.6 (95% CI: 0.4–1.0) |
| Comparator Or Baseline | Doxorubicin = 1.0 (reference); Mitoxantrone = 10.5 (95% CI: 6.2–19.1); Epirubicin = 0.8 (95% CI: 0.5–2.8) |
| Quantified Difference | Daunorubicin confers ~40% lower CTRCD risk than doxorubicin at equivalent mg/m² dosing; mitoxantrone confers ~10.5-fold higher risk |
| Conditions | Meta-analysis of pediatric cancer survivor cohorts; IGHG systematic evidence review, JACC: CardioOncology 2025 Expert Panel |
Why This Matters
For procurement in pediatric and adult leukemia protocols, daunorubicin offers a quantifiably lower cardiotoxicity liability than doxorubicin at equivalent dosing, which may influence formulary selection where cumulative anthracycline exposure is a concern.
- [1] IGHG Recommendations for Anthracycline and Anthraquinone Cardiac Dysfunction Equivalence Ratios After Childhood Cancer: JACC: CardioOncology Expert Panel. JACC CardioOncol. 2025;7(6):683-690. DOI: 10.1016/j.jaccao.2025.05.009. View Source
- [2] American College of Cardiology. JACC: CardioOncology Expert Panel Recommends Equivalence Ratios For Some Chemotherapy Drugs Post Childhood Cancer. ACC News Story, June 25, 2025. View Source
